Cas no 319016-04-1 (4-((4-Methoxyphenyl)amino)benzonitrile)

• Product name: 4-((4-Methoxyphenyl)amino)benzonitrile
• CAS No: 319016-04-1
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 1089710
• PubChem ID: 11333570

4-((4-Methoxyphenyl)amino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-((4-Methoxyphenyl)amino)benzonitrile
• 4-(4-methoxyanilino)benzonitrile
• SB79985
• DTXSID70462671
• SCHEMBL5450744
• 4-(4-Methoxyphenylamino)benzonitrile
• 4-[n(4-methoxyphenyl)amino]benzonitrile
• AKOS000218312
• Y13956
• ADFFIBFCJODNOW-UHFFFAOYSA-N
• 4-[(4-methoxyphenyl)amino]benzonitrile
• 319016-04-1
• FT-0723632
• DA-06933

• Inchi： 1S/C14H12N2O/c1-17-14-8-6-13(7-9-14)16-12-4-2-11(10-15)3-5-12/h2-9,16H,1H3
• InChI Key： ADFFIBFCJODNOW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 224.094963011g/mol
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45Ų
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers